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1. Disease Overview and Significance Sheath blight (ShB), caused by the soil-borne fungus Rhizoctonia
solani AG1-IA, is one of the most destructive diseases of rice worldwide [1]. It can cause significant yield
losses, typically ranging from 20% to 50%, with some reports of losses up to 70% under conditions
favorable for the disease [2] [3] [1]. The pathogen survives between seasons as sclerotia in soil or infected
plant debris and spreads through irrigation water or direct hyphal growth [2] [1]. The widespread adoption of
semi-dwarf, high-yielding varieties and the use of high doses of nitrogen fertilizer have contributed to the

increased incidence and severity of this disease [2] [4].

2. The Role of Orysastrobin in Disease Management While specific application data for Orysastrobin is
limited in the search results, one study refers to it as a "chemical fungicide" that can induce resistance against
a bacterial disease, hinting at its potential role in plant disease management [5]. In practice, fungicides like
Orysastrobin are a critical component of integrated ShB management, especially since complete genetic
resistance in rice varieties is not available [4] [1]. Its use should be strategically timed and combined with
cultural practices to maximize efficacy and minimize the risk of fungicide resistance development in

pathogen populations [3] [1].
3. Complementary Control Strategies

The management of sheath blight requires an integrated approach. The table below summarizes key non-

chemical strategies that should be used in conjunction with fungicide applications.
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Strategy Implementation Key Benefit(s)
Varietal Use varieties with moderate resistance  Reduces initial disease severity and reliance
Selection or less susceptibility. Indica varieties on chemicals [1].
often show more resistance than
japonica [6].
Cultural Avoid high seeding rates and Reduces canopy humidity, creating a less
Practices excessive nitrogen fertilizer [1]. favorable microclimate for disease [2] [1].
Implement crop rotation with non-host Decreases soil inoculum levels [1].
crops [1].
Biological Apply formulated bacterial bioagents Suppresses pathogen growth; one study
Control (e.g., Bacillus subtilis, Pseudomonas showed a 55.25% reduction in lesion length
spp.) [3]. and a 58.51% increase in yield [3]. Offers an

environmentally friendly option.

4. Sheath Blight Disease Cycle

The diagram below illustrates the disease cycle of Rhizoctonia solani in rice, based on information from the

search results [2] [1]. Understanding this cycle is crucial for timing interventions effectively.
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General Protocol for Fungicide Application

The following protocol outlines general best practices for fungicide application against sheath blight, which

can be adapted for Orysastrobin once the specific manufacturer's instructions are consulted.

1. Scouting and Timing
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¢ Regular Monitoring: Begin scouting fields from the late tillering stage onwards. Pay close attention
to the lower leaf sheaths, especially near the water line [1].

e Economic Threshold: Fungicide application is most effective and economically justified when the
disease level reaches the economic threshold. Application should be made between panicle
differentiation and heading stages to prevent the disease from moving up to the flag leaf and
panicle [1].

2. Application Specifications

e Method: Foliar spray using equipment that ensures thorough coverage of the plant canopy,
particularly the lower parts where infection begins.

e Environmental Conditions: Apply during cool, calm periods of the day to minimize evaporation and
drift, and to maximize leaf surface retention.

3. Resistance Management

e Mix and Rotate: To mitigate the risk of the pathogen developing resistance, rotate Orysastrobin with
fungicides from different chemical groups (with different modes of action) [1]. The overuse of single-
mode-of-action fungicides is a known risk factor [1].

Research Gaps and Future Directions

The search highlights a significant gap in the publicly available literature regarding specific application

parameters for Orysastrobin. Future research should focus on:

e Establishing optimal application rates, precise timings, and pre-harvest intervals for Orysastrobin.
¢ Investigating the potential for integrating Orysastrobin with biological control agents for synergistic

effects [3].
e Exploring the molecular basis of ShB resistance in rice, such as the newly identified SBRR1 gene, to

develop more resistant varieties and reduce dependence on fungicides [6].
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To cite this document: Smolecule. [Orysastrobin Application Notes & Protocols for Sheath Blight
Control]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b636842#orysastrobin-application-sheath-blight-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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